molecular formula C10H13FO B1343839 4-(4-Fluorophenyl)butan-1-ol

4-(4-Fluorophenyl)butan-1-ol

Cat. No. B1343839
M. Wt: 168.21 g/mol
InChI Key: SFWCSEDMBWCHQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Fluorophenyl)butan-1-ol is a useful research compound. Its molecular formula is C10H13FO and its molecular weight is 168.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Fluorophenyl)butan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Fluorophenyl)butan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Fluorophenyl)butan-1-ol

Molecular Formula

C10H13FO

Molecular Weight

168.21 g/mol

IUPAC Name

4-(4-fluorophenyl)butan-1-ol

InChI

InChI=1S/C10H13FO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,1-3,8H2

InChI Key

SFWCSEDMBWCHQL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CCCCO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of aluminium trichloride (10.2 g, 76.5 mmol) in dichloromethane (250 ml) at 0° C. was added with the borane-tert-butylamine complex (13.2 g, 153 mmol) and the mixture was left under stirring at 0° C. for 15 minutes. After that the mixture was added with 3-(4-fluorobenzoyl)propionic acid (5 g, 25.5 mmol) stirring at room temperature for 20 h, then added slowly with 0.2M HCl (75 ml) and extracted with ethyl acetate (3×100 ml). The combined organic phases were washed with 0.2M HCl and with a NaCl saturated solution, dried and the solvents were removed under reduced pressure. The resulting residue was purified by chromatography through a silica gel column, eluting with hexane:ethyl acetate, 8:2, thereby recovering 2.70 g of the title product as a colourless oil (63% yield).
Quantity
10.2 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
75 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
63%

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